molecular formula C14H18N2O2 B8309217 [4-(1H-indazol-5-yloxy)cyclohexyl]methanol

[4-(1H-indazol-5-yloxy)cyclohexyl]methanol

Cat. No.: B8309217
M. Wt: 246.30 g/mol
InChI Key: BKBLZQPBVJOFDG-UHFFFAOYSA-N
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Description

[4-(1H-indazol-5-yloxy)cyclohexyl]methanol is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H18N2O2

Molecular Weight

246.30 g/mol

IUPAC Name

[4-(1H-indazol-5-yloxy)cyclohexyl]methanol

InChI

InChI=1S/C14H18N2O2/c17-9-10-1-3-12(4-2-10)18-13-5-6-14-11(7-13)8-15-16-14/h5-8,10,12,17H,1-4,9H2,(H,15,16)

InChI Key

BKBLZQPBVJOFDG-UHFFFAOYSA-N

Canonical SMILES

C1CC(CCC1CO)OC2=CC3=C(C=C2)NN=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

Lithium aluminum hydride (52 mg, 1.39 mmol) was added to a solution of the ethyl 4-(1H-indazol-5-yloxy)cyclohexanecarboxylate (100 mg, 0.347 mmol) obtained in Example 367 in tetrahydrofuran (2 ml), and the resulting mixture was refluxed. After 2 hours, water (52 μl), a 2M-aqueous sodium hydroxide solution (0.104 ml) and then water (0.156 ml) were added to the reaction mixture, and the resulting solution was filtered by the use of Celite. The filtrate was concentrated under reduced pressure, and the resulting oil was crystallized by the addition of diisopropyl ether. The crystals were filtered under reduced pressure and then dried to obtain [4-(1H-indazol-5-yloxy)cyclohexyl]methanol (72 mg, 84%, trans/cis=4/1).
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